Cas no 895331-10-9 (1,2,4-TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE, 6-(2-BROMOPHENYL)-)

1,2,4-TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE, 6-(2-BROMOPHENYL)- structure
895331-10-9 structure
Product Name:1,2,4-TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE, 6-(2-BROMOPHENYL)-
CAS No:895331-10-9
MF:C9H5BrN4S
MW:281.131798505783
CID:1942401
PubChem ID:2992238
Update Time:2025-04-21

1,2,4-TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE, 6-(2-BROMOPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE, 6-(2-BROMOPHENYL)-
    • 6-(2-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
    • 6-(2-bromophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
    • AKOS000296463
    • 895331-10-9
    • STK289385
    • Inchi: 1S/C9H5BrN4S/c10-7-4-2-1-3-6(7)8-13-14-5-11-12-9(14)15-8/h1-5H
    • InChI Key: OGZCBYBHDAQDQW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C1=NN2C=NN=C2S1

Computed Properties

  • Exact Mass: 279.94183Da
  • Monoisotopic Mass: 279.94183Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 71.3Ų
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